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An In-depth Technical Guide to the Physical and Chemical Properties of Diammonium
Phosphite

Introduction
Diammonium phosphite, with the chemical formula (NH₄)₂HPO₃, is an inorganic compound

that serves various roles across different industries. It is the diammonium salt of phosphorous

acid. This guide provides a comprehensive overview of its core physical and chemical

properties, experimental protocols for its synthesis, and key chemical reactions, tailored for

researchers, scientists, and professionals in drug development.

Core Properties
Diammonium phosphite is identified by CAS numbers 22132-71-4 and 51503-61-8.[1] It is

systematically known as phosphonic acid diammonium salt.[1]

Physical Properties
Diammonium phosphite is a colorless, crystalline solid that is hygroscopic, meaning it readily

absorbs moisture from the air.[2][3] This property requires careful handling and storage in dry,

well-ventilated areas with tightly sealed containers.[4][5]

Table 1: Physical Properties of Diammonium Phosphite
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Property Value Source

IUPAC Name
diazanium;dioxido(oxo)ph
osphanium

[1][6]

Molecular Formula H₉N₂O₃P (or (NH₄)₂HPO₃) [4]

Molecular Weight 115.05 g/mol [1][6]

Appearance
White or off-white crystalline

solid
[2][3][4]

Melting Point Decomposes at 155 °C [2][7]

Density 1.619 g/cm³ (anhydrous) [2][7]

Solubility
Highly soluble in water.[1][2][3]

Insoluble in alcohol.[7][8]

| pH of Solution | 7.4 - 7.7 (5% solution) |[9] |

Chemical Properties
Diammonium phosphite exhibits several key chemical behaviors, including thermal

decomposition and reactivity as a reducing agent.

Table 2: Chemical Characteristics of Diammonium Phosphite
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Property Description Source

Decomposition

Begins to decompose
around 70 °C, releasing
ammonia and forming
monoammonium
phosphate. At 155 °C, it
emits toxic fumes of
phosphorus oxides (POx)
and nitrogen oxides (NOx).
[1][2][10]

Stability

Hygroscopic; gradually loses

ammonia when exposed to air

at room temperature.[2][3][10]

| Reactivity | Acts as a potent reducing agent in chemical synthesis.[2][3][11] It is incompatible

with alkaline chemicals, as the ammonium ion converts to ammonia gas in high-pH

environments.[10][12] | |

Chemical Reactions and Pathways
Thermal Decomposition
The thermal decomposition of diammonium phosphite is a critical property, especially

concerning its storage and handling. The process begins at relatively low temperatures and

proceeds in stages.

The decomposition pathway can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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